Cas no 2097953-19-8 ((3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone)

• Product Name: (3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone
• CAS No: 2097953-19-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5724064
• PubChem ID: 121201689
• Update Time: 2025-07-23

(3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(1-hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone
• 2097953-19-8
• AKOS026709849
• F1907-5436
• [3-(1-hydroxyethyl)piperidin-1-yl]-pyrrolidin-3-ylmethanone
• (3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone

• Inchi： 1S/C12H22N2O2/c1-9(15)11-3-2-6-14(8-11)12(16)10-4-5-13-7-10/h9-11,13,15H,2-8H2,1H3
• InChI Key： BSQWMMMWVOWQSO-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCN(C(C2CNCC2)=O)C1

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.6Ų

Additional information on (3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone

Introduction to (3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone and Its Significance in Modern Chemical Research

The compound with the CAS number 2097953-19-8 is a fascinating molecule known chemically as (3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone. This intricate structure, featuring a piperidine ring linked to a pyrrolidine moiety through a methanone bridge, has garnered significant attention in the field of chemical biology and pharmaceutical research. The unique combination of functional groups in this molecule makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding the potential of heterocyclic compounds in drug discovery. Piperidine and pyrrolidine derivatives are well-known for their biological activity and have been extensively studied for their roles in medicinal chemistry. The presence of both 1-hydroxyethyl and pyrrolidin-3-yl groups in this compound suggests that it may exhibit a range of pharmacological properties, making it a valuable scaffold for further investigation.

The methanone bridge in the structure not only contributes to the molecule's complexity but also opens up possibilities for further functionalization. This feature allows researchers to modify the compound in various ways, enabling the exploration of different biological pathways and potential therapeutic targets. The flexibility offered by this structural motif is particularly appealing for designing molecules that can interact with biological systems in novel ways.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. Small-molecule inhibitors have become increasingly important in drug therapy due to their ability to target specific enzymes and receptors involved in disease processes. The combination of piperidine and pyrrolidine rings in (3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone suggests that it may be capable of binding to a wide range of biological targets, making it a versatile tool for research.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules when designing drugs. The precise arrangement of atoms in (3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone plays a crucial role in determining its interactions with biological targets. Advanced computational methods, such as molecular dynamics simulations and crystallographic studies, are being used to gain insights into how this compound might behave within a biological system.

The 1-hydroxyethyl group is particularly interesting from a chemical biology perspective. This functional group can participate in hydrogen bonding, which is essential for the formation of stable interactions between small molecules and their targets. The ability to form multiple hydrogen bonds can enhance the binding affinity of a molecule, making it more effective at inhibiting its target. Additionally, the hydroxyl group can undergo various chemical reactions, allowing for further modifications and tailoring of the molecule's properties.

The pyrrolidin-3-yl moiety is another key feature that contributes to the compound's potential biological activity. Pyrrolidine derivatives are known for their ability to interact with a variety of biological targets, including enzymes and receptors involved in metabolic pathways, neurotransmitter signaling, and inflammation. The presence of this group in (3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone suggests that it may have similar effects on these pathways.

In conclusion, (3-(1-Hydroxyethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone is a promising compound with significant potential in pharmaceutical research. Its unique structure, featuring both piperidine and pyrrolidine rings linked by a methanone bridge, makes it an attractive scaffold for designing novel therapeutic agents. The presence of functional groups such as 1-hydroxyethyl and pyrrolidin-3-yl opens up possibilities for further exploration and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.